4-(4-Phenylsulfanylphenyl)-thiazol-2-ylamine

• IUPAC Name: 4-(4-phenylsulfanylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H12N2S2/c16-15-17-14(10-18-15)11-6-8-13(9-7-11)19-12-4-2-1-3-5-12/h1-10H,(H2,16,17)
• InChI Key: UDSGAGSEDJVKAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=C(C=C2)C3=CSC(=N3)N
• Molecular Formula: C15H12N2S2
• DSSTOX Substance ID: DTXSID00354732
• Molecular Weight: 284.4 g/mol
• CAS RN: 333773-69-6

Description

4-(4-Phenylsulfanylphenyl)-thiazol-2-ylamine is an organic compound that has a wide range of applications in the field of scientific research. The compound is composed of two aromatic rings, a thiazole ring, and an amine group. It is a white, crystalline solid at room temperature and is insoluble in water. 4-(4-Phenylsulfanylphenyl)-thiazol-2-ylamine is widely used in laboratory experiments due to its low toxicity, high solubility in organic solvents, and its ability to form stable complexes with other compounds.

Scientific Research Applications

Synthesis and Antimicrobial Activity

4-(4-Phenylsulfanylphenyl)-thiazol-2-ylamine derivatives have been synthesized and demonstrated antimicrobial activity against a range of pathogens including Gram-negative (Escherichia coli) and Gram-positive (methicillin-resistant Staphylococcus aureus) bacteria, as well as fungi like Aspergillus niger and Candida albicans (Badiger, et al., 2013). Similarly, other synthesized derivatives have been screened and found to display significant anthelmintic (parasitic worm inhibiting) and anti-inflammatory activities (Shetty, et al., 2010).

Biological Evaluation and Cancer Research

Cyclin-dependent Kinase Inhibitors

Derivatives of 4-(4-Phenylsulfanylphenyl)-thiazol-2-ylamine have been identified as moderately potent inhibitors of cyclin-dependent kinase-2 (CDK2), a protein associated with cell cycle regulation. These inhibitors have been structurally optimized to improve potency and evaluated for their antiproliferative and proapoptotic effects, aligning with cellular CDK2 and CDK9 inhibition (Wang, et al., 2004).

Antibacterial and Antioxidant Activities

Novel derivatives of 4-(4-Phenylsulfanylphenyl)-thiazol-2-ylamine have been synthesized and tested for their antibacterial and antioxidant activities. These compounds have shown promising results and offer potential for the development of new therapeutic agents (Parasotas, et al., 2018).

Materials Science and Corrosion Inhibition

Corrosion Inhibition

Research has explored the synthesis of thiazole derivatives for applications as corrosion inhibitors, particularly for copper in acidic environments. Experimental and computational studies have supported the efficacy of these compounds, providing insights into their interaction mechanisms and adsorption behaviors (Farahati, et al., 2019). Further studies have utilized quantum chemical and molecular dynamics simulations to understand the inhibition performances of these derivatives against the corrosion of iron (Kaya, et al., 2016).